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Compound of Interest

Compound Name: 5-Chloro-2-methylthiophenol

Cat. No.: B096861

An In-depth Technical Guide to the Material Safety Data Sheet (MSDS) for 5-Chloro-2-
methylthiophenol

This guide provides a comprehensive overview of the safety, handling, and toxicological
information for 5-Chloro-2-methylthiophenol, tailored for researchers, scientists, and
professionals in drug development.

Chemical Identification

e Chemical Name: 5-Chloro-2-methylthiophenol[1]

e Synonyms: 5-Chloro-2-methylbenzenethiol, 2-Methyl-5-chlorobenzenethiol, 2-Methyl-5-
chlorothiophenol, 3-Chloro-6-methylbenzenethiol, 5-Chloro-o-thiocresol, Benzenethiol, 5-
chloro-2-methyl-[1][2]

e CAS Number: 18858-06-5[1]

Table 1: Chemical and Physical Properties
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Molecular Formula

C7H7CIS

[1]2]

Molecular Weight 158.643 g/mol [1]
Appearance Colorless to light yellow liquid [11[2]
Odor Distinct, characteristic of thiols [2]
pKa 6.05 + 0.48 (Predicted) [1]

Vapor Pressure

<0.0013 mmHg @ 20°C

[3]

Solubility

Soluble in organic solvents,

limited solubility in water

[2]

Hazard Identification and Classification

5-Chloro-2-methylthiophenol is classified as a hazardous substance. The GHS classification

indicates it is harmful if swallowed, in contact with skin, or inhaled, and causes skin and eye

irritation.[1]

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity, Dermal 4 ]
skin
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Skin Irritation 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation 2

irritation

Specific target organ toxicity —

single exposure

H335: May cause respiratory
irritation
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Source:[1]

Signal Word: Warning[1]
Hazard Pictograms:

» Exclamation Mark

First-Aid Measures

Prompt and appropriate first-aid measures are crucial in case of exposure.

General Advice: If you feel unwell, seek medical advice/attention.[4]

« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing.[1] If
breathing has stopped, perform artificial respiration.[5] Call a poison center or doctor if you
feel unwell.[4]

« If on Skin: Immediately wash with plenty of soap and water.[4][5] Remove contaminated
clothing and wash it before reuse.[1] If skin irritation occurs, get medical advice/attention.[1]

 If in Eyes: Rinse cautiously with water for several minutes.[1] Remove contact lenses, if
present and easy to do, and continue rinsing.[1] If eye irritation persists, get medical
advice/attention.[1]

 If Swallowed: Call a poison center or doctor if you feel unwell.[4] Rinse mouth.[1]
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Exposure Event

Inhalation Skin Contact Eye Contact

v

Immediate Responie

Y

Move to Fresh Air

Rinse Mouth Wash with Soap & Water

Rinse with Water

if irritation occurs

if irritation persists

Medical Attention

Call Poison Center / Doctor Get Medical Attention if Symptoms Persist

Fire Detected

Evacuate Area Alert Emergency Responders

Wear Full Protective Gear & SCBA

Use Suitable Extinguishing Media
(Foam, Dry Chemical, CO2, Water Spray)

Prevent Runoff

© 2025 BenchChem. All rights reserved. 4/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Accidental Release

Secure & Ventilate Area Wear Personal Protective Equipment

Contain Spill
(Prevent entry into drains)

Absorb with Inert Material

Collect into Waste Container

Dispose of as Hazardous Waste

| |

Safe Handling
Wear Appropriate PPE woid Contact and Inhalation ractice Good Industrial Hygiene

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b096861?utm_src=pdf-body-img
https://www.benchchem.com/product/b096861?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. Page loading... [guidechem.com]

e 2. CAS 18858-06-5: 5-Chloro-2-methylbenzenethiol | CymitQuimica [cymitquimica.com]
o 3. datasheets.scbt.com [datasheets.scbt.com]

e 4. mblbio.com [mblbio.com]

e 5. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

 To cite this document: BenchChem. [5-Chloro-2-methylthiophenol material safety data sheet
(MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096861#5-chloro-2-methylthiophenol-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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